Cas no 92847-37-5 ( )

• Product Name: &nbsp
• CAS No: 92847-37-5
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 867819
• Update Time: 2024-02-01

  Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,4-DIMETHOXYPHENYL)THIAZOLE
• Thiazole, 2-chloro-4-(2,4-dimethoxyphenyl)-
•  

• Inchi： 1S/C11H10ClNO2S/c1-14-7-3-4-8(10(5-7)15-2)9-6-16-11(12)13-9/h3-6H,1-2H3
• InChI Key： CNBDKFBQLJXZLI-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OC)C=C2OC)N=C1Cl

Computed Properties

• Exact Mass: 255.012
• Monoisotopic Mass: 255.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±52.0 °C(Predicted)
• pka: -0.07±0.10(Predicted)